Cas no 168837-35-2 (2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine)

• Product Name: 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine
• CAS No: 168837-35-2
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• MDL: MFCD04126134
• CID: 905098
• PubChem ID: 5190275
• Update Time: 2025-05-22

2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d][1,3]dioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine
• 2-(1,3-benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine
• 2-BENZO[1,3]DIOXOL-5-YL-6-CHLORO-IMIDAZO[1,2-A]PYRIDINE
• HMS2707N10
• 2-(2H-1,3-benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine
• 2-(1,3-benzodioxol-5-yl)-6-chloro-imidazo[1,2-a]pyridine
• CHEMBL1498754
• 8W-0268
• cid_5190275
• SR-01000306879
• SR-01000306879-1
• 168837-35-2
• DTXSID80409315
• BBL103424
• STL557234
• BDBM81094
• SMR000336570
• AKOS005257345
• 2-(1,3-benzodioxol-5-yl)-6-chloranyl-imidazo[1,2-a]pyridine
• MLS000696450
• MFCD04126134
• 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine

• MDL： MFCD04126134
• Inchi： 1S/C14H9ClN2O2/c15-10-2-4-14-16-11(7-17(14)6-10)9-1-3-12-13(5-9)19-8-18-12/h1-7H,8H2
• InChI Key： AWNGFBUYGOWSNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 272.03500
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.5
• Refractive Index: 1.713
• PSA: 35.76000
• LogP: 3.38340

2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine Security Information

• Hazardous Material Identification：

Additional information on 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo1,2-apyridine

Comprehensive Overview of 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine (CAS No. 168837-35-2)

The compound 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine (CAS No. 168837-35-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a benzodioxole moiety with a chloroimidazopyridine scaffold, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad-spectrum pharmacological properties. The presence of a chloro substituent at the 6-position enhances the compound's reactivity, enabling further functionalization for tailored applications. This aligns with the growing trend in precision medicine and structure-activity relationship (SAR) studies, where small modifications to molecular frameworks can significantly alter biological efficacy.

From an industrial perspective, CAS No. 168837-35-2 is often explored as a building block in the synthesis of antimicrobial and anti-inflammatory agents. Its benzodioxolyl group is known to contribute to improved metabolic stability, a critical factor in drug development. This has led to increased searches for "imidazo[1,2-a]pyridine synthesis" and "benzodioxole derivatives in medicine" across academic and commercial databases.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are investigating eco-friendly synthetic routes to produce 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine with minimal waste. This aligns with the global push for sustainable chemical processes, a topic frequently searched in conjunction with "heterocyclic compound manufacturing."

Analytical characterization of CAS No. 168837-35-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for biomedical applications. The keyword "imidazo[1,2-a]pyridine analytical methods" reflects this technical focus among professionals.

In summary, 2-(2H-1,3-Benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine represents a compelling case study in modern medicinal chemistry. Its dual functionality as a pharmacophore and a synthetic intermediate positions it at the intersection of innovation and practicality. As research continues, this compound is likely to remain a subject of interest for both academic and industrial chemists exploring "next-generation heterocycles" and "targeted drug design."